Cas no 33420-37-0 (Pyrazine-2,3,5,6-tetracarbonitrile)

• Product Name: Pyrazine-2,3,5,6-tetracarbonitrile
• CAS No: 33420-37-0
• MF: C₈N₆
• MW: 180.125799179077
• MDL: MFCD00196886
• CID: 860470
• PubChem ID: 300186
• Update Time: 2025-08-05

Pyrazine-2,3,5,6-tetracarbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrazine-2,3,5,6-tetracarbonitrile
• 2,3,5,6-Pyrazinetetracarbonitrile
• 2,3,5,6‐PYRAZINETETRACARBONITRILE
• 1,2,4,5-tetracyanopyrazine
• 2,3,4,5,6-PENTAFLUOROPHENYL4-METHOXYBENZENESULFONATE
• 2,3,5,6-tetracyano pyrazine
• Pyrazinetetracarbonitrile
• tetracyanopyrazine
• NSC 174509
• VOHLAVUPSKBRPU-UHFFFAOYSA-N
• MFCD00196886
• DTXSID30306163
• AKOS006345274
• NSC-174509
• 33420-37-0
• CS-0187618
• D97395
• NSC174509
• BS-49399
• DB-068819
• 2,3,5,6-Tetracyanopyrazine

• MDL： MFCD00196886
• Inchi： 1S/C8N6/c9-1-5-6(2-10)14-8(4-12)7(3-11)13-5
• InChI Key： VOHLAVUPSKBRPU-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C#N)N=C(C#N)C=1C#N

Computed Properties

• Exact Mass: 180.01800
• Monoisotopic Mass: 180.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121A^2
• XLogP3: 0

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 274-276 ºC
• Boiling Point: 487.3 °C at 760 mmHg
• Flash Point: 152.9 °C
• Refractive Index: 1.62
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• PSA: 120.94000
• LogP: -0.03668